Cas no 824417-25-6 (ethyl 4-3-(5-methylfuran-2-yl)propanamidobenzoate)

• Product Name: ethyl 4-3-(5-methylfuran-2-yl)propanamidobenzoate
• CAS No: 824417-25-6
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6203065
• PubChem ID: 2146365
• Update Time: 2025-05-22

ethyl 4-3-(5-methylfuran-2-yl)propanamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-3-(5-methylfuran-2-yl)propanamidobenzoate
• ETHYL 4-[3-(5-METHYLFURAN-2-YL)PROPANAMIDO]BENZOATE
• SR-01000218415
• SR-01000218415-1
• 824417-25-6
• AKOS002227000
• SMR000104156
• MLS000108195
• ethyl 4-[3-(5-methylfuran-2-yl)propanoylamino]benzoate
• HMS2178D12
• F1736-0140
• CHEMBL1350144
• ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate

• Inchi： 1S/C17H19NO4/c1-3-21-17(20)13-5-7-14(8-6-13)18-16(19)11-10-15-9-4-12(2)22-15/h4-9H,3,10-11H2,1-2H3,(H,18,19)
• InChI Key： LQTHUKCGJPCQDU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Additional information on ethyl 4-3-(5-methylfuran-2-yl)propanamidobenzoate

Comprehensive Overview of Ethyl 4-(3-(5-Methylfuran-2-yl)propanamido)benzoate (CAS No. 824417-25-6)

Ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate, with the CAS number 824417-25-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its furan and benzoate functional groups, exhibits unique physicochemical properties, making it a candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural versatility and compatibility with modern synthetic methodologies.

The compound's molecular structure features a 5-methylfuran-2-yl moiety linked to a propanamido group, which is further connected to an ethyl benzoate framework. This arrangement contributes to its lipophilicity and metabolic stability, critical factors in drug design. Recent studies highlight its relevance in the development of small-molecule therapeutics, particularly in targeting enzymes or receptors associated with inflammatory pathways. The growing demand for furan-based compounds in medicinal chemistry underscores the importance of this molecule.

In the context of green chemistry, ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate aligns with the trend toward sustainable synthesis. Its furan ring, derived from biomass resources, reflects the shift toward renewable feedstocks. This aspect resonates with current industry priorities, as evidenced by frequent searches for "biodegradable chemical intermediates" and "eco-friendly synthesis routes." Analytical techniques such as HPLC and NMR spectroscopy are typically employed to confirm its purity and structural integrity.

The compound's CAS No. 824417-25-6 is frequently queried in scientific databases, reflecting its niche yet growing relevance. Discussions in online forums often revolve around its solubility profile (e.g., in DMSO or ethanol) and optimal storage conditions to prevent degradation. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical researchers, coinciding with searches for "next-generation fungicides" and "plant growth modulators."

From a commercial perspective, suppliers of ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate emphasize its high purity grade (>98%) and compliance with REACH regulations. The compound's MSDS data sheets are often requested to ensure safe handling in laboratory settings. As the scientific community explores its structure-activity relationships (SAR), this molecule continues to appear in patents related to heterocyclic chemistry innovations.

In summary, CAS 824417-25-6 represents a compelling case study in the intersection of organic synthesis and applied research. Its dual relevance in pharmaceutical and agrochemical domains, coupled with its alignment with sustainability trends, positions it as a compound of enduring scientific and industrial value. Future research may further elucidate its mechanistic roles and expand its utility across interdisciplinary fields.